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Compound of Interest

Compound Name:
4-Amino-2,2,6,6-

tetramethylpiperidine

Cat. No.: B032359 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 4-amino-TEMPO

Introduction
4-amino-2,2,6,6-tetramethylpiperidine-1-oxyl, commonly known as 4-amino-TEMPO, is a

stable nitroxide radical that serves as a versatile tool in various scientific disciplines.[1] As a

derivative of TEMPO (2,2,6,6-Tetramethylpiperidine-1-oxyl), it combines the characteristic

paramagnetic properties of the aminoxyl radical with a reactive primary amine functional group.

This unique structure allows for its use as a spin label for Electron Paramagnetic Resonance

(EPR) spectroscopy, a catalyst in selective oxidation reactions, a radical scavenger with

antioxidant properties, and a building block for functionalizing surfaces and polymers.[2][3] Its

ability to participate in redox cycles makes it a valuable mediator in electrochemical processes.

[4]

This guide provides a comprehensive overview of the core physicochemical properties of 4-

amino-TEMPO, detailed experimental protocols for their characterization, and visualizations of

key reaction pathways and workflows relevant to researchers, scientists, and drug development

professionals.

Core Physicochemical Properties
The fundamental properties of 4-amino-TEMPO are summarized below. These values are

essential for its application in experimental design, formulation, and chemical synthesis.
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Property Value References

Molecular Formula C₉H₁₉N₂O [1][2]

Molecular Weight 171.26 g/mol [1][2][3]

CAS Number 14691-88-4 [1][2][3]

Appearance
Orange to reddish-brown solid,

crystals, or powder.
[1][2]

Melting Point 33 - 42 °C [2][5]

Boiling Point 98 °C at 4 mmHg [5]

Density ~0.998 g/cm³ (estimate) [5]

Purity ≥ 97-98% (GC) [2]

Solubility Profile
The solubility of 4-amino-TEMPO is a critical parameter for its use in both in vitro and in vivo

applications.

Solvent Solubility References

DMSO 200 mg/mL (1167.82 mM) [1]

Methanol Slightly Soluble [5]

Dichloromethane Slightly Soluble [5]

In Vivo Formulation 1

≥ 5 mg/mL in 10% DMSO,

40% PEG300, 5% Tween-80,

45% Saline

[1]

In Vivo Formulation 2

≥ 5 mg/mL in 10% DMSO,

90% (20% SBE-β-CD in

Saline)

[1]

Electrochemical Properties
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The redox behavior of 4-amino-TEMPO is central to its function in catalysis and

electrochemistry.

Property Value Conditions / Notes References

pKa 5.6

For the corresponding

hydroxylamine

bearing a 4-NH₃⁺

group.

[4]

Redox Potential (E⁰) 0.926 V vs. NHE

For the

aminoxyl/oxoammoniu

m couple at low pH.

The protonated amine

group increases the

potential via a strong

inductive effect.

[4]

Experimental Protocols
This section details the methodologies for the synthesis and characterization of 4-amino-

TEMPO.

Synthesis of 4-amino-TEMPO
4-amino-TEMPO can be synthesized from its non-radical precursor, 4-amino-2,2,6,6-
tetramethylpiperidine, through a controlled oxidation process.

Starting Material: 4-amino-2,2,6,6-tetramethylpiperidine.[6]

Oxidation Procedure: A common method involves the oxidation of the secondary amine

within the piperidine ring to a nitroxyl radical. This can be achieved using reagents such as

hydrogen peroxide in the presence of a catalyst like sodium tungstate or phosphotungstic

acid.

Purification: Following the reaction, the product is typically isolated through liquid-liquid

extraction. The organic solvent is then evaporated to yield the final product as an orange or

brown solid.[7]
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Characterization: The purity and identity of the synthesized 4-amino-TEMPO are confirmed

using techniques such as ¹H NMR, Mass Spectrometry, and Gas Chromatography (GC).[2]

[7]

Determination of Redox Potential via Cyclic Voltammetry
(CV)
Cyclic voltammetry is the standard technique for investigating the electrochemical properties of

redox-active molecules like 4-amino-TEMPO.

Electrochemical Cell: A three-electrode system is used, comprising a working electrode (e.g.,

glassy carbon), a reference electrode (e.g., Ag/AgCl or SCE), and a counter electrode (e.g.,

platinum wire).

Electrolyte Solution: A solution of 4-amino-TEMPO is prepared in an appropriate solvent

containing a supporting electrolyte (e.g., 0.2 M potassium nitrate).[7]

pH-Dependence Study: To determine the effect of pH on the redox potential, a series of

measurements are conducted in buffered aqueous solutions across a range of pH values.[4]

Measurement: The potential is swept between defined limits, and the resulting current is

measured. The CV displays an anodic peak for the oxidation of the aminoxyl radical to the

oxoammonium cation (TEMPO⁺) and a cathodic peak for the reverse reduction. The formal

redox potential (E⁰) is calculated from the peak potentials.[4]

Characterization by Electron Paramagnetic Resonance
(EPR) Spectroscopy
EPR is a magnetic resonance technique that specifically detects species with unpaired

electrons, making it the definitive method for characterizing the radical nature of 4-amino-

TEMPO.

Sample Preparation: Samples can be analyzed in the solid state (as a powder) or in solution

using a suitable solvent (e.g., water, toluene).[8][9]

Instrumentation: The sample is placed within a microwave cavity in a strong magnetic field in

an EPR spectrometer.
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Data Acquisition: The instrument records the absorption of microwave energy as the

magnetic field is swept. The resulting EPR spectrum for a nitroxide radical in solution

typically consists of three sharp lines of equal intensity, arising from the hyperfine coupling of

the unpaired electron with the ¹⁴N nucleus.[10]

Analysis: The g-factor, a dimensionless constant, is determined from the spectrum, often

using a standard with a known g-factor like DPPH (g = 2.0037) for calibration.[8] The shape,

width, and hyperfine splitting of the spectral lines provide detailed information about the

radical's rotational mobility and its interaction with the local environment.[10][11]

Signaling Pathways and Experimental Workflows
The following diagrams illustrate key mechanisms and experimental procedures involving 4-

amino-TEMPO.
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Caption: Catalytic cycle for alcohol oxidation mediated by 4-amino-TEMPO.
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1. Prepare Solution
(4-amino-TEMPO, NaNO₂, HCl)

2. In-situ Diazonium Salt Formation
(Ar-NH₂ → Ar-N₂⁺)

3. Electrochemical Reduction
(Apply Potential)

4. Radical Generation
(Ar-N₂⁺ + e⁻ → Ar• + N₂)

5. Radical Attack on Surface
(Ar• + C-surface → Ar-C bond)

Result: TEMPO-functionalized
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Caption: Workflow for electrode modification via electrografting of 4-amino-TEMPO.
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Caption: Mechanism of radical scavenging by 4-amino-TEMPO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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